Cas no 2138238-15-8 (3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide)

• Product Name: 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide
• CAS No: 2138238-15-8
• MF: C₁₂H₁₃F₂NO₃S₂
• MW: 321.363327741623
• CID: 5852685
• PubChem ID: 165451004
• Update Time: 2025-09-27

3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138238-15-8
• EN300-713109
• 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide

• Inchi： 1S/C12H13F2NO3S2/c1-7(2)15-20(16,17)12-8(3-4-18-12)9-5-19-6-10(9)11(13)14/h3-7,11,15H,1-2H3
• InChI Key： TXXBPQSPMGCBOI-UHFFFAOYSA-N
• SMILES： S(C1=C(C=CO1)C1=CSC=C1C(F)F)(NC(C)C)(=O)=O

Computed Properties

• Exact Mass: 321.03049195g/mol
• Monoisotopic Mass: 321.03049195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide

Professional Introduction to Compound with CAS No. 2138238-15-8 and Product Name: 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide

The compound with the CAS number 2138238-15-8 and the product name 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic sulfonamides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates key functional groups, including a difluoromethyl substituent, a thiophene ring, and a furan moiety, which collectively contribute to its unique chemical properties and biological relevance.

In recent years, sulfonamides have been extensively studied for their pharmacological properties, particularly in the development of antimicrobial, anti-inflammatory, and anticancer agents. The presence of the difluoromethyl group in this compound is particularly noteworthy, as it is known to enhance metabolic stability and binding affinity to biological targets. This modification has been widely employed in drug design to improve pharmacokinetic profiles and therapeutic efficacy. The thiophene ring, a five-membered aromatic heterocycle containing sulfur, further contributes to the compound's complexity and potential biological activity. Thiophene derivatives are well-documented for their role in various pharmaceuticals, including anticonvulsants, antifungals, and cardiovascular drugs.

The furan moiety in the molecule adds another layer of structural diversity, which can influence both the electronic properties and the interactions with biological targets. Furan-based compounds have been explored for their potential in treating neurological disorders, inflammation, and infectious diseases. The sulfonamide group (-SO₂NH₂) is a critical pharmacophore in many drugs, known for its ability to form hydrogen bonds and interact with proteins. In the context of this compound, the sulfonamide linkage connects the furan ring to an N-substituted chain containing a propan-2-yl group. This side chain not only influences the solubility and metabolic pathways of the compound but also plays a role in modulating its biological activity.

Recent studies have highlighted the importance of heterocyclic sulfonamides in drug discovery. The combination of a difluoromethyl group with a thiophene-furan scaffold has shown promise in several preclinical models. For instance, research indicates that such structures can exhibit inhibitory effects on enzymes involved in cancer cell proliferation and inflammation. The difluoromethyl group is particularly effective in stabilizing reactive intermediates and enhancing binding interactions with target enzymes. This has led to the development of novel sulfonamides with improved pharmacological profiles.

The synthesis of 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Key synthetic steps include the formation of the thiophene-furan core through cyclization reactions, followed by functionalization with the sulfonamide group. The introduction of the difluoromethyl group typically involves halogenation followed by cross-coupling or other transformation methods. Advanced techniques such as palladium-catalyzed reactions have been employed to achieve these transformations efficiently.

From a computational chemistry perspective, molecular modeling studies have been conducted to understand the binding interactions of this compound with potential biological targets. These studies suggest that the structural features of this molecule contribute to its ability to interact with proteins involved in disease pathways. For example, simulations indicate that the sulfonamide group can form stable hydrogen bonds with amino acid residues in target enzymes, while the difluoromethyl group enhances hydrophobic interactions. Such insights are crucial for optimizing drug design and improving therapeutic outcomes.

In clinical research settings, derivatives of this class of compounds are being evaluated for their potential as therapeutic agents. Preliminary findings suggest that certain sulfonamides with similar structural motifs exhibit promising anti-inflammatory and anticancer properties. The specific arrangement of functional groups in 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide may contribute to its unique pharmacological profile, making it a valuable candidate for further investigation.

The role of computational tools in drug discovery cannot be overstated. High-throughput virtual screening (HTVS) has been utilized to identify potential hits from large libraries of compounds. In this context, 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide has been screened against various protein targets using molecular docking algorithms. These studies have provided valuable insights into its binding affinity and potential mode of action.

Future directions in research may involve exploring analogs of this compound to further optimize its pharmacological properties. By modifying substituents such as the propan-2-yl group or introducing additional functional groups, researchers can fine-tune bioavailability, metabolic stability, and target specificity. Additionally, investigating synthetic routes that improve scalability and cost-effectiveness will be essential for translating these findings into clinical applications.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists, and computational scientists. The study of compounds like 3-[4-(difluoromethyl)thiophen-3-yl]-N-(propan-2-yl)furan-2-sulfonamide exemplifies how structural innovation can lead to new therapeutic opportunities. As research progresses，the full potential of this class of molecules will continue to be uncovered，offering hope for new treatments across various therapeutic areas.